Aripiprazole-d8 N4-Oxide
Aripiprazole-d8 N4-Oxide
Brand Name:
Vulcanchem
CAS No.:
1346600-39-2
VCID:
VC0122954
InChI:
InChI=1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)28(30)13-11-27(12-14-28)10-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)/i1D2,2D2,10D2,15D2
SMILES:
C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CC[N+](CC3)(C4=C(C(=CC=C4)Cl)Cl)[O-]
Molecular Formula:
C23H27Cl2N3O3
Molecular Weight:
472.436
Aripiprazole-d8 N4-Oxide
CAS No.: 1346600-39-2
Cat. No.: VC0122954
Molecular Formula: C23H27Cl2N3O3
Molecular Weight: 472.436
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346600-39-2 |
|---|---|
| Molecular Formula | C23H27Cl2N3O3 |
| Molecular Weight | 472.436 |
| IUPAC Name | 7-[1,1,2,2,3,3,4,4-octadeuterio-4-[4-(2,3-dichlorophenyl)-4-oxidopiperazin-4-ium-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)28(30)13-11-27(12-14-28)10-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)/i1D2,2D2,10D2,15D2 |
| Standard InChI Key | FDTVYHFBHZGERN-BQLKVSHCSA-N |
| SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CC[N+](CC3)(C4=C(C(=CC=C4)Cl)Cl)[O-] |
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